Cas no 1806261-70-0 (3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806261-70-0
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4843273
• Update Time: 2025-06-09

3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-5(3-14)2-6(13(15)16)12-7(4)17-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： FEIRFGIPBDNTEV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(CO)C=C([N+](=O)[O-])N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2
• Topological Polar Surface Area: 88.2

Additional information on 3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Overview of 3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806261-70-0)

3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806261-70-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core structure, is often explored for its potential applications in drug discovery and material science. The presence of functional groups such as nitro, trifluoromethoxy, and methanol contributes to its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitro-substituted pyridine derivatives has surged due to their role in developing novel therapeutics and advanced materials. Researchers are particularly interested in the trifluoromethoxy group, which is known to enhance the metabolic stability and bioavailability of compounds. This has led to increased searches for "synthesis of trifluoromethoxy pyridines" and "applications of nitro pyridines in medicine," reflecting the growing curiosity around this compound.

The compound's CAS No. 1806261-70-0 is frequently queried in scientific databases, highlighting its relevance in academic and industrial research. Its structural features, such as the methyl and methanol substituents, offer opportunities for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in "green chemistry" and "sustainable synthesis," as researchers seek eco-friendly methods to produce such complex molecules.

Another area of interest is the compound's potential role in agrochemical formulations. The nitro group is often associated with pesticidal activity, and the trifluoromethoxy moiety can improve the compound's resistance to degradation. These properties make 3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol a candidate for developing next-generation crop protection agents, a topic frequently searched as "new agrochemical intermediates 2023."

From a technical perspective, the synthesis of CAS No. 1806261-70-0 involves multi-step reactions, including nitration, etherification, and hydroxymethylation. These processes are often optimized to improve yield and purity, addressing common search queries like "how to synthesize nitro pyridine derivatives." The compound's characterization typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring its quality for research applications.

In conclusion, 3-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806261-70-0) represents a promising building block in modern chemistry. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its importance in scientific innovation. As interest in "functionalized pyridines" and "high-value chemical intermediates" continues to rise, this compound is poised to remain a focal point of research and development efforts worldwide.